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Compound of Interest

Compound Name: ARS-2102

Cat. No.: B12404615

For researchers, scientists, and drug development professionals, the responsible management
of chemical compounds is paramount to ensuring a safe laboratory environment and
preventing environmental contamination. ARS-2102, a covalent KRAS G12C inhibitor, requires
specific handling and disposal protocols due to its potential hazards. This guide provides
essential, step-by-step instructions for the proper disposal of ARS-2102, aligning with standard
laboratory safety practices for potent chemical agents.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to handle ARS-2102 with the
appropriate personal protective equipment (PPE) to minimize exposure risks.

Required Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves, such as nitrile gloves.

» Body Protection: A laboratory coat must be worn at all times.

In the event of accidental contact, follow these first aid measures immediately:

o Skin Contact: Wash the affected area immediately and thoroughly with soap and copious
amounts of water, and remove any contaminated clothing.[1]
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o Eye Contact: Flush the eyes with large amounts of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek prompt medical attention.[2]

 Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide

oxygen. If the individual is not breathing, administer artificial respiration. Medical attention

should be sought.[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person and seek immediate medical

attention.[1][2]

ARS-2102 Hazard and Safety Summary

The following table summarizes key hazard and safety information for ARS-2102, based on its

Safety Data Sheet (SDS).

Hazard Classification

Precautionary Statements

Acute toxicity, Oral (Category 4)

P264: Wash skin thoroughly after handling.

Acute aquatic toxicity (Category 1)

P270: Do not eat, drink or smoke when using

this product.

Chronic aquatic toxicity (Category 1)

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/ physician if you feel unwell.

P330: Rinse mouth.

P391.: Collect spillage.

P501: Dispose of contents/ container to an

approved waste disposal plant.[2]

Step-by-Step Disposal Protocol for ARS-2102

The disposal of ARS-2102 must be managed as hazardous waste in compliance with local,

state, and federal regulations.[1]
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o Waste Segregation: It is critical to segregate waste contaminated with ARS-2102 from non-
hazardous materials. Use designated, clearly labeled, and sealed containers for all solid and
liquid waste.

o Solid Waste: Includes contaminated gloves, pipette tips, and empty vials.[1]

o Liquid Waste: Solutions containing ARS-2102 should be collected in a separate, sealed,
and appropriately labeled hazardous waste container.[1]

o Container Labeling: All waste containers must be explicitly labeled with "Hazardous Waste"
and the full chemical name, "ARS-2102". The date the waste was first added to the container
should also be included.[1]

o Storage of Waste: Store hazardous waste in a designated, secure area away from general
laboratory traffic. This storage area should have secondary containment measures in place
to prevent spills.[1] Be sure to consult your institution's Environmental Health and Safety
(EHS) office for specific limitations on storage duration.[1]

e Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the
hazardous waste.[1] Under no circumstances should ARS-2102 be disposed of down the
drain or in regular trash.[1]

Experimental Protocols

No specific experimental protocols for the chemical inactivation or neutralization of ARS-2102
were found in the provided search results. For institution-specific procedures or potential
chemical neutralization protocols, it is mandatory to consult with your institution's
Environmental Health and Safety (EHS) office.

ARS-2102 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ARS-2102.
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Caption: Logical workflow for the proper disposal of ARS-2102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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